5-cyclopropyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H13N5O4/c21-14-9(2-1-5-16-14)13-18-12(24-20-13)7-17-15(22)10-6-11(23-19-10)8-3-4-8/h1-2,5-6,8H,3-4,7H2,(H,16,21)(H,17,22)
• InChI Key: JRVMXGAAWRTWHB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NCC3=NC(=NO3)C4=CC=CNC4=O
• Molecular Formula: C15H13N5O4
• Molecular Weight: 327.29 g/mol

Description

5-cyclopropyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H13N5O4 and its molecular weight is 327.3. The purity is usually 95%.
BenchChem offers high-quality 5-cyclopropyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-cyclopropyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity Prediction

• Research on related polycyclic systems containing 1,2,4-oxadiazole rings has been conducted, focusing on the synthesis and prediction of biological activity. These studies involve the one-pot condensation of related compounds and aim to predict the biological activities of the synthesized compounds (Kharchenko, Detistov, & Orlov, 2008).

Acetyl- and Butyrylcholinesterase Inhibition

• 1,3,4-oxadiazoles, similar to the compound , have been designed as potential inhibitors of Acetyl- (AChE) and Butyrylcholinesterase (BChE), enzymes relevant in treating dementias and myasthenia gravis. These compounds have shown moderate dual inhibition and have been investigated for their structure-activity relationships (Pflégr et al., 2022).

Antimicrobial Activity

• Novel derivatives, including those with structural similarities to the specified compound, have been synthesized and characterized for their antimicrobial activity against various bacteria and fungi. These studies aim to identify potent antibacterial agents by exploring different substituents and their impacts on antimicrobial efficacy (Devarasetty et al., 2019).

Modification Strategies to Reduce Metabolism

• In medicinal chemistry, strategies to modify structures similar to the compound have been explored to reduce metabolism mediated by enzymes like aldehyde oxidase. This research is critical for enhancing the efficacy of drug candidates in therapeutic applications (Linton et al., 2011).

Synthesis and Characterization

• Studies on the synthesis and spectroscopic characterization of related compounds, focusing on understanding their structural and chemical properties, have been conducted. These studies are essential for developing new compounds with potential applications in various fields of chemistry and pharmacology (Anuradha et al., 2014).

Insecticidal Activities

• Research on 1,3,4-oxadiazoles, which are structurally related to the compound , has also explored their potential as insecticidal agents. This line of research is significant for developing new, effective insecticides (Shi et al., 2000).